Cas no 50296-60-1 (1H-Pyrrole-2,4-dicarboxylicacid, 3,5-dimethyl-, 4-methyl ester)

• Product Name: 1H-Pyrrole-2,4-dicarboxylicacid, 3,5-dimethyl-, 4-methyl ester
• CAS No: 50296-60-1
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 370074
• PubChem ID: 142700
• Update Time: 2025-05-25

1H-Pyrrole-2,4-dicarboxylicacid, 3,5-dimethyl-, 4-methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,4-dicarboxylicacid, 3,5-dimethyl-, 4-methyl ester
• 1H-Pyrrole-2,4-dicarboxylicacid,3,5-dimethyl-,4-methylester(9CI)
• 4-(METHOXYCARBONYL)-3,5-DIMETHYL-1H-PYRROLE-2-CARBOXYLIC ACID
• 4-methoxycarbonyl-3,5-dimethyl-1H-pyrrole-2-carboxylic acid
• DTXSID40198298
• SB62992
• EN300-08614
• Z56968530
• 3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid 4-methyl ester
• CS-0221218
• 4-(methoxycarbonyl)-3,5-dimethyl-1H-pyrrole-2-carboxylicacid
• 50296-60-1
• AKOS001057884
• HMS1766M15
• MFCD01191977

• Inchi： 1S/C9H11NO4/c1-4-6(9(13)14-3)5(2)10-7(4)8(11)12/h10H,1-3H3,(H,11,12)
• InChI Key： LEZHGGAPMRGBOP-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C)NC(C(=O)O)=C1C)=O

Computed Properties

• Exact Mass: 197.06883
• Monoisotopic Mass: 197.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 79.4Ų

Experimental Properties

• Density: 1.308
• Boiling Point: 419.7°C at 760 mmHg
• Flash Point: 207.7°C
• Refractive Index: 1.564
• PSA: 79.39

Additional information on 1H-Pyrrole-2,4-dicarboxylicacid, 3,5-dimethyl-, 4-methyl ester

Comprehensive Overview of 1H-Pyrrole-2,4-dicarboxylicacid, 3,5-dimethyl-, 4-methyl ester (CAS No. 50296-60-1)

The compound 1H-Pyrrole-2,4-dicarboxylicacid, 3,5-dimethyl-, 4-methyl ester (CAS No. 50296-60-1) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique pyrrole backbone, combined with dimethyl and methyl ester functional groups, makes it a versatile intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential role in developing novel bioactive molecules and drug candidates. The growing demand for heterocyclic compounds in medicinal chemistry has further highlighted its importance.

One of the key reasons for the rising interest in 1H-Pyrrole-2,4-dicarboxylicacid, 3,5-dimethyl-, 4-methyl ester is its structural similarity to naturally occurring pyrrole derivatives, which are known for their diverse biological activities. This compound is often explored in the context of anticancer research, antimicrobial agents, and enzyme inhibitors. Its methyl ester group enhances its solubility and stability, making it suitable for various experimental conditions. Recent studies have also investigated its potential in material science, particularly in the development of organic semiconductors and coordination polymers.

From a synthetic perspective, CAS No. 50296-60-1 serves as a valuable building block for constructing more complex heterocyclic frameworks. Chemists frequently utilize it in multicomponent reactions and catalyzed transformations to achieve high yields and selectivity. The compound’s reactivity is influenced by the electron-donating effects of the 3,5-dimethyl substituents, which can be leveraged to fine-tune reaction outcomes. This adaptability has made it a subject of interest in green chemistry initiatives, where researchers aim to minimize waste and improve sustainability.

In the pharmaceutical industry, 1H-Pyrrole-2,4-dicarboxylicacid, 3,5-dimethyl-, 4-methyl ester is often discussed in relation to drug discovery and structure-activity relationship (SAR) studies. Its pyrrole core is a common motif in many FDA-approved drugs, underscoring its relevance. Additionally, the compound’s potential as a protease inhibitor or kinase modulator has sparked curiosity among researchers exploring treatments for chronic diseases. The integration of computational chemistry tools has further accelerated its study, enabling virtual screening and molecular docking simulations.

Beyond its scientific applications, CAS No. 50296-60-1 has garnered attention in the context of intellectual property and patent literature. Several patents describe its use in proprietary formulations, highlighting its commercial value. As the demand for custom synthesis and contract research services grows, this compound is increasingly requested by clients seeking tailored solutions for their projects. Its compatibility with high-throughput screening platforms also makes it a candidate for pharmaceutical outsourcing.

Environmental and regulatory considerations are another area where 1H-Pyrrole-2,4-dicarboxylicacid, 3,5-dimethyl-, 4-methyl ester is evaluated. While it is not classified as a hazardous substance, its handling and disposal must adhere to standard laboratory safety protocols. The compound’s biodegradability and ecotoxicological profile are subjects of ongoing research, particularly as industries strive to align with REACH and OECD guidelines. These efforts reflect the broader shift toward sustainable chemistry practices.

In summary, 1H-Pyrrole-2,4-dicarboxylicacid, 3,5-dimethyl-, 4-methyl ester (CAS No. 50296-60-1) is a multifaceted compound with wide-ranging applications in research and industry. Its structural features, combined with its reactivity and versatility, position it as a key player in advancing organic synthesis, drug development, and material innovation. As scientific inquiry continues to evolve, this compound is likely to remain at the forefront of cutting-edge discoveries.